Cas no 75017-02-6 (Dansyl glutathione)

• Product Name: Dansyl glutathione
• CAS No: 75017-02-6
• MF: C₂₂H₂₈N₄O₈S₂
• MW: 540.6097
• CID: 5015115
• Update Time: 2025-07-15

Dansyl glutathione Chemical and Physical Properties

Names and Identifiers

• 5-[[1-(Carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-2-[[5-(dimethylamino)naphthalen-1-yl]s
• Dansyl glutathione

• Inchi： 1S/C22H28N4O8S2/c1-26(2)17-7-3-6-14-13(17)5-4-8-18(14)36(33,34)25-15(22(31)32)9-10-19(27)24-16(12-35)21(30)23-11-20(28)29/h3-8,15-16,25,35H,9-12H2,1-2H3,(H,23,30)(H,24,27)(H,28,29)(H,31,32)
• InChI Key： FFXGOBFBYCOXAJ-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C2C(=C([H])C([H])=C([H])C1=2)N(C([H])([H])[H])C([H])([H])[H])(N([H])C([H])(C(=O)O[H])C([H])([H])C([H])([H])C(N([H])C([H])(C(N([H])C([H])([H])C(=O)O[H])=O)C([H])([H])S[H])=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 908
• XLogP3: 0.8
• Topological Polar Surface Area: 192

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Dansyl glutathione

Dansyl Glutathione (CAS No. 75017-02-6): A Versatile Compound in Biochemical Research and Applications

Dansyl Glutathione (CAS No. 75017-02-6) is a valuable compound in the field of biochemical research and pharmaceutical development. This derivative of glutathione, a tripeptide composed of glutamic acid, cysteine, and glycine, is modified with a dansyl group, which is a fluorescent label widely used in various analytical techniques. The dansyl group enhances the detectability of glutathione, making it an essential tool for studying redox biology, protein interactions, and cellular signaling pathways.

The chemical structure of Dansyl Glutathione consists of the glutathione backbone with the addition of a 5-(dimethylamino)naphthalene-1-sulfonyl (dansyl) moiety. This modification imparts unique spectroscopic properties to the molecule, allowing for its detection and quantification using fluorescence spectroscopy. The dansyl group has an excitation maximum at approximately 330 nm and an emission maximum at around 520 nm, making it highly suitable for fluorescence-based assays.

In recent years, Dansyl Glutathione has gained significant attention due to its applications in various biochemical and pharmaceutical studies. One of the key areas of research involves the study of oxidative stress and redox signaling. Glutathione plays a crucial role in maintaining cellular redox balance by scavenging reactive oxygen species (ROS) and participating in detoxification processes. By labeling glutathione with the dansyl group, researchers can monitor its levels and dynamics in real-time within living cells, providing insights into the mechanisms underlying oxidative stress and its impact on cellular health.

Another important application of Dansyl Glutathione is in the study of protein-protein interactions and post-translational modifications. The fluorescent label allows for the visualization and quantification of glutathione-conjugated proteins, facilitating the identification of novel protein targets and pathways involved in various biological processes. This has significant implications for understanding diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

Furthermore, Dansyl Glutathione has been utilized in drug discovery and development. Its ability to serve as a fluorescent probe enables researchers to screen large libraries of compounds for their ability to modulate glutathione levels or interact with glutathione-dependent enzymes. This can help identify potential therapeutic candidates for treating conditions associated with glutathione dysregulation.

The latest research on Dansyl Glutathione has also explored its use in nanotechnology and biosensor development. By incorporating this compound into nanomaterials or biosensors, scientists can create highly sensitive and specific devices for detecting glutathione levels in biological samples. These advancements have the potential to revolutionize diagnostic methods and personalized medicine approaches.

In addition to its research applications, Dansyl Glutathione has practical implications in environmental monitoring. Due to its high sensitivity and selectivity, it can be used to detect trace amounts of glutathione in environmental samples, providing valuable information about pollution levels and ecosystem health.

The synthesis of Dansyl Glutathione typically involves the reaction of glutathione with dansyl chloride in a buffered solution. This process is well-documented in the literature and can be optimized for large-scale production. The purity and stability of the final product are critical factors that influence its performance in various applications.

In conclusion, Dansyl Glutathione (CAS No. 75017-02-6) is a versatile compound with a wide range of applications in biochemical research, pharmaceutical development, nanotechnology, and environmental monitoring. Its unique spectroscopic properties make it an indispensable tool for studying redox biology, protein interactions, and cellular signaling pathways. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to our understanding of complex biological systems and the development of novel therapeutic strategies.